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Compound of Interest

Compound Name: 1-(4-aminophenyl)-3-methylurea

CAS No.: 111087-13-9

Cat. No.: B1283862 Get Quote

The foundational step in any disposal protocol is a thorough understanding of the compound's

potential hazards. In the absence of specific data for 1-(4-aminophenyl)-3-methylurea, we

must infer its risk profile by examining its core chemical structures: the aminophenyl group and

the urea derivative.

Structural Analogue Analysis
The aminophenyl moiety is a significant structural alert. The International Agency for Research

on Cancer (IARC) and the National Toxicology Program (NTP) have classified a related

compound, 4-Aminobiphenyl, as a Group 1 known human carcinogen[1][2]. This classification

is based on sufficient evidence of carcinogenicity in humans, primarily causing bladder

cancer[1][2]. The mechanism involves metabolic activation of the amino group, a process that

could potentially occur with other aminophenyl compounds. Therefore, from a safety and

liability perspective, 1-(4-aminophenyl)-3-methylurea must be handled as a potential human

carcinogen.

Furthermore, GHS classification data for similar aminophenyl ureas reported to the European

Chemicals Agency (ECHA) indicate a consistent hazard profile of acute toxicity and irritation.
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Compound PubChem CID
Reported GHS Hazards[3]
[4]

((4-Aminophenyl)methyl)urea 40423978

H301: Toxic if swallowedH311:

Toxic in contact with skinH315:

Causes skin irritationH319:

Causes serious eye

irritationH335: May cause

respiratory irritation

(4-Aminophenyl)urea 408346

H302: Harmful if

swallowedH315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

Waste Classification Directive
Based on this evidence, 1-(4-aminophenyl)-3-methylurea waste must be classified and

managed as hazardous chemical waste. While it is not specifically found on the U.S.

Environmental Protection Agency's (EPA) P-list (acutely hazardous) or U-list (toxic)[5][6], its

disposal is governed by the Resource Conservation and Recovery Act (RCRA) due to its likely

exhibition of the Toxicity Characteristic.

The logical workflow for this determination is as follows:
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Start: Characterize Waste
1-(4-aminophenyl)-3-methylurea

Is compound on
EPA P-list or U-list?
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No
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Yes
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- Irritation (H315/H319)
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(4-aminophenyl moiety)
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Disposal Classification Workflow for 1-(4-aminophenyl)-3-methylurea

Part 2: Essential Safety and Handling Protocols
Given the assessed hazards, stringent personal protective equipment (PPE) and handling

procedures are mandatory to minimize exposure.

Required Personal Protective Equipment (PPE)
Hand Protection: Use double-gloving. Wear nitrile gloves as the primary layer, with a second

pair of nitrile or thicker chemical-resistant gloves (e.g., butyl rubber) as the outer layer.
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Dispose of the outer gloves immediately after handling the material.

Eye Protection: ANSI Z87.1-compliant safety glasses with side shields are the minimum

requirement. For handling larger quantities or when there is a risk of dust generation,

chemical splash goggles are required.

Body Protection: Wear a fully buttoned lab coat. A chemically resistant apron is

recommended when handling significant quantities.

Respiratory Protection: All handling of solid 1-(4-aminophenyl)-3-methylurea that could

generate dust must be performed within a certified chemical fume hood.

Part 3: Step-by-Step Disposal and Decontamination
Procedures
This protocol ensures that all waste streams, including the primary compound, contaminated

materials, and empty containers, are managed safely and compliantly.

Procedure for Solid Waste Collection
Designate a Waste Container: Use a clearly labeled, wide-mouth HDPE (high-density

polyethylene) container with a screw-top lid. The container must be in good condition, free of

leaks, and compatible with the waste.

Labeling: Before adding any waste, affix a "Hazardous Waste" label from your institution's

Environmental Health & Safety (EHS) department. Fill in all required information:

Generator Name/Lab: Your name and laboratory/room number.

Chemical Contents: List "1-(4-aminophenyl)-3-methylurea". Do not use abbreviations.

Hazards: Check the boxes for "Toxic" and "Health Hazard".

Waste Transfer: Carefully transfer the solid waste into the designated container using a

dedicated spatula or scoop. This should be done inside a chemical fume hood to contain any

dust.
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Secure Storage: Keep the waste container sealed at all times, except when adding waste.

Store it in a designated satellite accumulation area within your lab, away from incompatible

materials. Ensure secondary containment (e.g., a plastic tub) is used.

Procedure for Decontamination and Disposal of
Contaminated Items
Items such as weighing paper, disposable spatulas, and contaminated gloves must be

disposed of as hazardous waste.

Solid Debris: Place all contaminated solid items directly into the designated solid hazardous

waste container described above.

Glassware/Reusable Tools:

Perform an initial rinse with a minimal amount of a suitable solvent (e.g., methanol or

ethanol) to dissolve any residual compound.

Crucially, this first rinsate is hazardous waste. Collect it in a separate, properly labeled

liquid hazardous waste container for "Toxic Organic Solvents".

After the initial hazardous rinse, the glassware can be washed normally with soap and

water.

Spill Cleanup:

For small spills, gently cover the material with an absorbent pad or inert material like

vermiculite.

Wearing appropriate PPE, carefully scoop the material and absorbent into the solid

hazardous waste container.

Wipe the area with a solvent-wetted cloth (the same solvent used for glassware), and

dispose of the cloth in the solid waste container.

Report the spill to your EHS office.
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Disposal of "Empty" Stock Containers
Under RCRA, a container that held a toxic chemical is not considered "empty" until it has been

properly decontaminated.

Do not discard the original stock bottle in the regular or glass trash.

Rinse the container three times with a suitable solvent (methanol or ethanol).

Collect all three rinses as hazardous liquid waste.

After triple-rinsing, deface the label on the bottle and dispose of it in the appropriate

laboratory glass waste container.

Part 4: Final Disposal and Emergency Reference
Final Disposal Pathway
The collected and properly labeled hazardous waste containers must be transferred to your

institution's designated EHS personnel or a licensed hazardous waste contractor for final

disposal. Under no circumstances should this chemical waste be disposed of down the drain or

in the regular trash. The standard and required method for final disposal of this type of organic

waste is high-temperature incineration by a permitted Treatment, Storage, and Disposal Facility

(TSDF).

Emergency Exposure Procedures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1283862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


By adhering to this comprehensive guide, you ensure that your critical research and

development activities are matched by an unwavering commitment to safety, environmental

stewardship, and regulatory compliance.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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